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Compound Name: Heptadecane

Cat. No.: B057597 Get Quote

Introduction
Heptadecane (C₁₇H₃₆) is a straight-chain saturated hydrocarbon belonging to the alkane

series.[1][2] Due to its chemical stability, non-reactivity with common analytical reagents, and

distinct chromatographic retention time, it is frequently employed as an internal standard in gas

chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) analyses.[3][4]

Accurate and precise quantification of analytes in complex matrices, such as biological fluids,

environmental samples, and petroleum products, necessitates the meticulous preparation of

heptadecane stock and working solutions.[5] This document provides a comprehensive

protocol for the preparation, storage, and quality control of heptadecane solutions for research

and development applications.

Physicochemical Properties of Heptadecane
A thorough understanding of the physicochemical properties of heptadecane is crucial for its

proper handling and use in the laboratory.
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Property Value Reference

Molecular Formula C₁₇H₃₆ [1][6][7]

Molecular Weight 240.48 g/mol [1][6]

Appearance Colorless liquid or solid [4][8]

Melting Point 20-24 °C [8][9]

Boiling Point 302 °C [9]

Density 0.777 g/mL at 25 °C [9]

Solubility

Practically insoluble in water.

[2][8] Soluble in organic

solvents such as hexane,

chloroform, and toluene.[3][9]

[2][3][8][9]

Stability

Stable under recommended

storage conditions.[1][10]

Incompatible with strong

oxidizing agents.[10][11]

[1][10][11]

Experimental Protocols
Materials and Equipment

Chemicals:

Heptadecane (analytical standard, ≥99.5% purity)

Hexane (HPLC or GC grade)

Chloroform (HPLC or GC grade)

Toluene (HPLC or GC grade)

Equipment:

Analytical balance (4-decimal place)
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Volumetric flasks (Class A) of various sizes (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Micropipettes (calibrated)

Glass vials with PTFE-lined caps

Vortex mixer

Sonicator (optional)

Fume hood

Preparation of Heptadecane Stock Solution (e.g., 1000
µg/mL in Hexane)
This protocol describes the preparation of a 1000 µg/mL (1 mg/mL) stock solution, a commonly

used concentration.

Safety Precautions: Conduct all weighing and solvent handling in a well-ventilated fume

hood. Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Weighing Heptadecane: Accurately weigh 10.0 mg of heptadecane using an analytical

balance.

Dissolution: Quantitatively transfer the weighed heptadecane to a 10 mL Class A volumetric

flask.

Solvent Addition: Add a small amount of hexane (approximately 5 mL) to the volumetric flask

to dissolve the heptadecane. Gently swirl the flask to facilitate dissolution. A vortex mixer or

sonicator can be used if necessary.

Bringing to Volume: Once the heptadecane is completely dissolved, bring the solution to the

10 mL mark with hexane.

Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure a

homogenous solution.
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Labeling and Storage: Transfer the stock solution to a clean, labeled glass vial with a PTFE-

lined cap. The label should include the chemical name, concentration, solvent, preparation

date, and initials of the preparer. Store the stock solution at 2-8 °C.

Preparation of Heptadecane Working Solutions (e.g., 10
µg/mL and 50 µg/mL)
Working solutions are prepared by diluting the stock solution to the desired concentration. The

following example demonstrates the preparation of 10 µg/mL and 50 µg/mL working solutions.

For a 10 µg/mL Working Solution:

Calculation (using the formula C₁V₁ = C₂V₂):

C₁ (Concentration of stock solution) = 1000 µg/mL

V₁ (Volume of stock solution needed) = ?

C₂ (Desired concentration of working solution) = 10 µg/mL

V₂ (Final volume of working solution) = 10 mL (or as required)

V₁ = (C₂ * V₂) / C₁ = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL = 100 µL

Preparation:

Pipette 100 µL of the 1000 µg/mL heptadecane stock solution into a 10 mL Class A

volumetric flask.

Add hexane to the 10 mL mark.

Cap the flask and invert several times to mix thoroughly.

Transfer to a labeled vial and store at 2-8 °C.

For a 50 µg/mL Working Solution:

Calculation:
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V₁ = (50 µg/mL * 10 mL) / 1000 µg/mL = 0.5 mL = 500 µL

Preparation:

Pipette 500 µL of the 1000 µg/mL heptadecane stock solution into a 10 mL Class A

volumetric flask.

Add hexane to the 10 mL mark.

Cap the flask and invert several times to mix thoroughly.

Transfer to a labeled vial and store at 2-8 °C.

Workflow Diagram
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Caption: Workflow for the preparation of heptadecane stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b057597?utm_src=pdf-body-img
https://www.benchchem.com/product/b057597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control
To ensure the accuracy of experimental results, it is essential to perform quality control checks

on the prepared solutions.

Purity Assessment: The purity of the neat heptadecane standard should be confirmed by

reviewing the Certificate of Analysis (CoA).

Concentration Verification: The concentration of the stock solution can be verified by GC-FID

analysis against a certified reference material or a previously validated in-house standard.

Stability Monitoring: The stability of the stock and working solutions should be monitored

over time by periodic re-analysis. Any signs of solvent evaporation or degradation of the

analyte should be investigated.

Conclusion
The protocols outlined in this application note provide a detailed and reliable method for the

preparation of heptadecane stock and working solutions. Adherence to these procedures will

ensure the accuracy and precision of quantitative analyses where heptadecane is used as an

internal standard. Proper storage and quality control measures are critical for maintaining the

integrity of these solutions over their shelf life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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